Cas no 2171872-62-9 (1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-ene-1-amidocyclobutane-1-carboxylic acid)

• Product Name: 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-ene-1-amidocyclobutane-1-carboxylic acid
• CAS No: 2171872-62-9
• MF: C₂₇H₂₈N₂O₅
• MW: 460.521627426147
• CID: 6292379
• PubChem ID: 165565255
• Update Time: 2025-10-16

1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-ene-1-amidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-ene-1-amidocyclobutane-1-carboxylic acid
• EN300-1555650
• 1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-ene-1-amido]cyclobutane-1-carboxylic acid
• 2171872-62-9

• Inchi： 1S/C27H28N2O5/c30-24(29-27(25(31)32)13-6-14-27)17-7-5-8-18(15-17)28-26(33)34-16-23-21-11-3-1-9-19(21)20-10-2-4-12-22(20)23/h1-5,8-12,17-18,23H,6-7,13-16H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： XKNNXKVPAFKZQZ-UHFFFAOYSA-N
• SMILES： OC(C1(CCC1)NC(C1CC=CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 460.19982200g/mol
• Monoisotopic Mass: 460.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 800
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-ene-1-amidocyclobutane-1-carboxylic acid

Introduction to 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-ene-1-amidocyclobutane-1-carboxylic Acid (CAS No. 2171872-62-9)

1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-ene-1-amidocyclobutane-1-carboxylic acid, identified by its CAS number 2171872-62-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive study and development.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, which includes a cyclohexene ring, an amidocyclobutane moiety, and a fluorophenylmethoxycarbonyl group. The presence of these distinct structural elements contributes to its unique chemical properties and reactivity, which are essential for its potential applications in drug design and synthesis.

The fluorophenylmethoxycarbonyl group is particularly noteworthy as it serves as a protecting group for amino functions, a common strategy in peptide synthesis. This group can be selectively removed under specific conditions, allowing for further functionalization of the molecule. The cyclohexene ring and the amidocyclobutane moiety contribute to the compound's overall stability and solubility, making it suitable for various chemical reactions and biological assays.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The unique structural features of 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-ene-1-amidocyclobutane-1-carboxylic acid make it a promising candidate for such applications.

One of the most compelling aspects of this compound is its potential as a building block for the synthesis of more complex molecules. The presence of multiple reactive sites allows for diverse chemical modifications, enabling researchers to tailor the properties of the compound to specific needs. For instance, the amino group protected by the fluorophenylmethoxycarbonyl group can be deprotected under mild acidic conditions, revealing a reactive amine that can participate in further conjugation reactions.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their enhanced metabolic stability and improved bioavailability. The fluorophenylmethoxycarbonyl moiety in this compound aligns with this trend, offering a means to incorporate fluorine into biologically active molecules. Fluorine atoms are known to influence the pharmacokinetic properties of drugs, often leading to increased efficacy and reduced side effects.

The cyclohexene ring and amidocyclobutane moiety contribute to the compound's three-dimensional structure, which can be crucial for its interaction with biological targets. The rigidity provided by these cyclic units can enhance binding affinity and selectivity, key factors in drug design. Additionally, the presence of both hydrophobic and polar regions in the molecule allows for favorable interactions with various biological membranes and receptors.

In vitro studies have begun to explore the potential biological activity of 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-ene-1-amidocyclobutane-1-carboxylic acid. Initial results suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in disease pathways. For example, modifications to the fluorophenylmethoxycarbonyl group have been shown to alter binding interactions with target proteins, leading to altered enzyme activity.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct key structural motifs. These methods are well-suited for introducing complex functional groups into organic molecules while maintaining regioselectivity.

The role of computational chemistry in designing and optimizing such compounds cannot be overstated. Molecular modeling techniques have been used to predict how 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-ene-1-amidocyclobutane-1-carboxylic acid interacts with biological targets. These simulations help researchers identify promising analogs and guide experimental efforts toward more effective drug candidates.

The development of new synthetic methodologies is another area where this compound has contributed significantly. Researchers have explored novel ways to incorporate fluorine into organic molecules, leveraging the reactivity of the fluorophenylmethoxycarbonyl group as a key intermediate. These advancements not only enhance synthetic efficiency but also open up new possibilities for drug discovery.

Future directions in the study of 1-5-((9H-fluoren)-9 -yl)methoxycarbonylamino)c yclohex -3 -ene -1 -amidoc yclobutan e -1 -carboxylic acid include exploring its pharmacological properties in vivo. Animal models will be used to assess its efficacy and safety profile, providing valuable insights into its potential as a therapeutic agent. Additionally, investigating its mechanism of action will help researchers understand how it interacts with biological systems at a molecular level.

The integration of interdisciplinary approaches—combining organic chemistry, medicinal chemistry, biochemistry, and computational science—has been instrumental in advancing our understanding of this compound. Such collaborative efforts are essential for translating laboratory discoveries into tangible benefits for patients worldwide.